Cas no 1805989-24-5 (5-Fluoro-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride)

• Product Name: 5-Fluoro-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride
• CAS No: 1805989-24-5
• MF: C₇H₄ClF₄NO₃S
• MW: 293.623173713684
• CID: 4815565
• Update Time: 2025-08-03

5-Fluoro-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride

• Inchi： 1S/C7H4ClF4NO3S/c1-3-4(9)2-13-6(17(8,14)15)5(3)16-7(10,11)12/h2H,1H3
• InChI Key： IATXQZHWBSAYNU-UHFFFAOYSA-N
• SMILES： ClS(C1C(=C(C)C(=CN=1)F)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 368
• XLogP3: 2.9
• Topological Polar Surface Area: 64.599

Additional information on 5-Fluoro-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride

5-Fluoro-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1805989-24-5)

5-Fluoro-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride is a highly specialized organic compound with the CAS registry number 1805989-24-5. This compound belongs to the class of sulfonyl chlorides, which are widely used in various chemical reactions, particularly in the synthesis of sulfonamides and other sulfonic acid derivatives. The molecule features a pyridine ring substituted with fluorine, methyl, trifluoromethoxy, and sulfonyl chloride groups, making it a versatile building block in organic synthesis.

The pyridine ring serves as the central framework of this compound, providing aromatic stability and electronic properties that are crucial for its reactivity. The fluorine atom at the 5-position introduces electron-withdrawing effects, enhancing the electrophilicity of the sulfonyl chloride group. The methyl group at the 4-position contributes steric bulk, which can influence the reactivity and selectivity of the compound in various reactions. The trifluoromethoxy group at the 3-position is a strong electron-withdrawing substituent, further activating the sulfonyl chloride for nucleophilic attacks.

Recent studies have highlighted the importance of such substituted pyridines in medicinal chemistry and agrochemicals. For instance, compounds with similar substitution patterns have shown potential as inhibitors of certain enzyme targets, such as kinases and phosphatases. The sulfonyl chloride group is particularly valuable in these applications due to its ability to form stable sulfonamides upon reaction with amines, which are common motifs in bioactive molecules.

In terms of synthesis, 5-fluoro-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride can be prepared via a multi-step process involving halogenation, alkylation, and sulfonation reactions. The exact synthetic route may vary depending on the availability of starting materials and desired purity levels. However, modern methodologies often emphasize atom economy and green chemistry principles to minimize waste and environmental impact.

The physical properties of this compound are also noteworthy. It has a high melting point due to the strong intermolecular forces arising from the electron-withdrawing groups. Its solubility in common organic solvents like dichloromethane and acetonitrile makes it suitable for solution-phase reactions. Additionally, its stability under standard storage conditions ensures its usability in various chemical processes.

From an application standpoint, 5-fluoro-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride finds utility in several fields:

• Pesticides: Its ability to act as a bioisostere for other functional groups makes it a candidate for developing novel insecticides or herbicides.
• Pharmaceuticals: As an intermediate in drug discovery programs targeting specific biological pathways.
• Materials Science: Its unique electronic properties may be exploited in designing advanced materials such as semiconductors or polymer additives.

In conclusion, 5-fluoro-4-methyl-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1805989-24-5) is a multifaceted compound with significant potential across diverse chemical disciplines. Its structure-endowed reactivity and versatility make it an invaluable tool for researchers and industry professionals alike.